Cas no 872674-51-6 (1H-Indole-3-ethanol, 5-chloro-2-phenyl-)

• Product Name: 1H-Indole-3-ethanol, 5-chloro-2-phenyl-
• CAS No: 872674-51-6
• MF: C₁₆H₁₄ClNO
• MW: 271.741463184357
• CID: 658393
• PubChem ID: 11594236
• Update Time: 2025-04-19

1H-Indole-3-ethanol, 5-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanol, 5-chloro-2-phenyl-
• 2-(5-chloro-2-phenyl-1H-indol-3-yl)ethanol
• 872674-51-6
• DTXSID30469161

• Inchi： 1S/C16H14ClNO/c17-12-6-7-15-14(10-12)13(8-9-19)16(18-15)11-4-2-1-3-5-11/h1-7,10,18-19H,8-9H2
• InChI Key： HZZGCIJHZJODAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCO)=C(C1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 271.0763918g/mol
• Monoisotopic Mass: 271.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 36Ų